Cas no 2172573-34-9 (2-5-(1-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(1-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172573-34-9
• MF: C₉H₁₅F₃N₄O
• MW: 252.236811876297
• CID: 5753239
• PubChem ID: 165600580
• Update Time: 2025-06-07

2-5-(1-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[5-(1-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598386
• 2172573-34-9
• 2-5-(1-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C9H15F3N4O/c1-6(17-2)8-7(3-4-13)14-15-16(8)5-9(10,11)12/h6H,3-5,13H2,1-2H3
• InChI Key： OSCNYWXRTDXQEP-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CCN)N=N1)C(C)OC)(F)F

Computed Properties

• Exact Mass: 252.11979560g/mol
• Monoisotopic Mass: 252.11979560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-(1-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Analysis of 2-5-(1-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172573-34-9)

The compound 2-5-(1-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172573-34-9) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. The presence of both methoxyethyl and trifluoroethyl substituents in its structure enhances its lipophilicity and metabolic stability, making it a promising candidate for further investigation.

One of the most frequently searched questions in the field of organic chemistry is: "What are the synthetic routes for 1,2,3-triazole derivatives?" The synthesis of 2-5-(1-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a cornerstone of click chemistry. This method is highly efficient and regioselective, yielding the desired triazole core with excellent purity. Researchers are also exploring alternative synthetic pathways, such as ruthenium-catalyzed reactions, to further optimize the production process.

In the context of current trends, the demand for fluorinated compounds has surged due to their enhanced bioavailability and resistance to enzymatic degradation. The trifluoroethyl group in CAS No. 2172573-34-9 is particularly noteworthy, as it contributes to the compound's ability to penetrate cell membranes and interact with biological targets. This property aligns with the growing interest in fluorine-containing pharmaceuticals, which account for a significant portion of newly approved drugs. For instance, a recent study highlighted the role of fluorinated triazoles in the development of antiviral agents, a topic that has gained traction in the wake of global health challenges.

Another area of interest is the application of 1,2,3-triazole derivatives in agrochemicals. The structural rigidity and hydrogen-bonding capabilities of the triazole ring make it an ideal scaffold for designing novel pesticides and herbicides. 2-5-(1-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine has shown preliminary activity against certain plant pathogens, prompting further studies to evaluate its efficacy and environmental impact. This aligns with the broader industry focus on sustainable agriculture and the need for eco-friendly crop protection solutions.

From a computational chemistry perspective, CAS No. 2172573-34-9 has been the subject of molecular docking studies to predict its binding affinity with various enzymes and receptors. These in silico analyses are crucial for identifying potential therapeutic targets and optimizing the compound's pharmacokinetic profile. Researchers are particularly interested in its interaction with cytochrome P450 enzymes, which play a key role in drug metabolism. Such investigations are part of the larger trend toward computer-aided drug design, a field that has revolutionized modern pharmacology.

In summary, 2-5-(1-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a compelling case study in the intersection of synthetic chemistry, medicinal chemistry, and materials science. Its unique structural attributes and diverse potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore the frontiers of heterocyclic chemistry, compounds like this will undoubtedly play a pivotal role in shaping the future of innovation.